Cas no 111-46-6 (Diethylene Glycol)

• Product name: Diethylene Glycol
• CAS No: 111-46-6
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• MDL: MFCD00002882
• CID: 35686
• PubChem ID: 8117

Diethylene Glycol Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxydiethanol
• 2-(2-Hydroxyethoxy)ethanol
• 2-(2-hydroxy-ethoxy)-ethanol
• 2-(2-hydroxyethoxy)-ethanol
• 2,2’-dihydroxyethylether
• 2,2’-oxybis-ethano
• 2,2’-oxydi-ethano
• 2,2’-oxyethanol
• 2,2-Di(hydroxyethyl) ether
• 2,2'-Dihydroxyethyl ether
• 2,2'-Oxyethanol
• 3-Oxa-1,5-pentanediol
• 3-Oxapentane-1,5-diol
• Bis(beta-hydroxyethyl) ether
• Brecolane NDG
• Diethylene glycol
• 2-(2-Hydroxyethoxy)ethan-1-ol
• 2,2'-Oxybisethanol
• Diethyleneglycol Solution
• DEG
• Di-ethylene glycol
• &quot
• 2,2-Oxydiethanol
• Bis(2-hydroxyethyl)ether
• Diglycol
• Her
• TL4N
• Dicol
• DIGOL
• Digenos
• NSC 36391
• deactivatore
• Bis(2-hydroxyethyl) Ether
• brecolanendg
• Diethylenglykol
• 2-Hydroxyethyl ether
• Ethanol, 2,2'-oxybis-
• Glycol ether
• Deactivator E
• Ethylene diglycol
• Dissolvant APV
• Diethyleneglycol
• 1,5-Dihydroxy-3-oxapentane
• Dihydroxydiethyl ether
• 2,2'-0xydiethanol
• 2,2'-Dihydroxydiethyl ether
• Ethano
• DI(Hydroxyethyl)ether
• Diethylene Glycol

• MDL： MFCD00002882
• Inchi： 1S/C4H10O3/c5-1-3-7-4-2-6/h5-6H,1-4H2
• InChI Key： MTHSVFCYNBDYFN-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H]
• BRN： 969209

Computed Properties

• Exact Mass: 106.06300
• Monoisotopic Mass: 106.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 26.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Surface Charge: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Colorless, odorless, transparent, hygroscopic viscous liquid with pungent smell and no corrosiveness.
• Density: 1.118 g/mL at 25 °C(lit.)
• Melting Point: −10 °C (lit.)
• Boiling Point: 245 °C(lit.)
• Flash Point: Fahrenheit: 253.4 ° f < br / > Celsius: 123 ° C < br / >
• Refractive Index: n20/D 1.447(lit.)
• PH: 5.5-7.0 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 50 mg/mL at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 49.69000
• LogP: -1.01240
• Freezing Point: -10.45℃
• Vapor Pressure: 0.01 mmHg ( 20 °C)
• Relative Polarity: 0.713
• Sensitiveness: Hygroscopic
• Merck: 3119
• Solubility: It can be miscible with water, ethanol, ethylene glycol, acetone, chloroform, furfural, etc. It is immiscible with ether, carbon tetrachloride, carbon disulfide, straight chain aliphatic hydrocarbons, aromatic hydrocarbons, etc.

Diethylene Glycol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P260-P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S46
• FLUKA BRAND F CODES：10
• RTECS：ID5950000
• Hazardous Material Identification：
• Storage Condition：Sealed storage.
• Explosive Limit：2-12.3%
• TSCA：Yes
• Safety Term：S46
• Toxicity：LD50 in rats, guinea pigs (g/kg): 20.76, 13.21 orally (Smyth)
• Risk Phrases：R22

Diethylene Glycol Customs Data

• HS CODE：2909410000
• Customs Data：

  China Customs Code:

  2909410000

  Overview:

  2909410000 2,2'-Oxydiethanol(Diethylene glycol).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909410000 2,2'-oxydiethanol.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Related Categories

• Other Chemical additives Functional Additives
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Diethylene Glycol

What Is Diethylene Glycol (111-46-6) and Its Applications in Biomedical Research?

Diethylene Glycol (CAS 111-46-6) is a versatile organic compound widely used in the chemical, pharmaceutical, and biomedical industries. Known for its hygroscopic properties and solubility in water, it serves as a key solvent in drug formulations and as a stabilizer in biologics. Researchers have explored its role in enhancing the bioavailability of poorly soluble drugs, making it a critical component in modern drug delivery systems. With increasing interest in biocompatible excipients, Diethylene Glycol (111-46-6) has gained attention for its low toxicity profile and compatibility with various active pharmaceutical ingredients (APIs). Its applications extend to vaccine stabilization and cryoprotection, aligning with current trends in biopharmaceutical innovation.

Diethylene Glycol (111-46-6) in Drug Formulation and Solubility Enhancement

One of the most pressing challenges in pharmaceutical development is improving the solubility of hydrophobic drugs. Diethylene Glycol (111-46-6) addresses this issue by acting as a co-solvent in injectable and oral formulations. Studies highlight its efficacy in increasing the dissolution rates of APIs, which is crucial for oral bioavailability and therapeutic efficacy. In recent years, its use in nanoparticle-based drug delivery systems has been investigated, particularly for cancer therapeutics. The compound’s ability to stabilize emulsions and suspensions further underscores its value in personalized medicine, where tailored drug formulations are increasingly demanded by healthcare providers and patients alike.

Safety and Toxicity Profile of Diethylene Glycol (111-46-6) in Pharmaceuticals

While Diethylene Glycol (111-46-6) is generally regarded as safe for use in pharmaceuticals, rigorous toxicological assessments are essential to ensure compliance with global regulatory standards. Recent research has focused on establishing safe exposure limits, particularly in pediatric and geriatric formulations. The compound’s metabolic pathways and potential renal toxicity at high doses have been subjects of debate, prompting advancements in green chemistry alternatives. However, its well-documented safety in controlled concentrations makes it a reliable choice for topical and parenteral applications, supported by FDA and EMA guidelines.

Future Trends: Diethylene Glycol (111-46-6) in Biopharmaceutical Innovation

The biopharmaceutical industry is evolving rapidly, with Diethylene Glycol (111-46-6) playing a pivotal role in emerging technologies. Its integration into mRNA vaccine formulations and gene therapy vectors exemplifies its adaptability to cutting-edge medical advancements. Additionally, the push for sustainable manufacturing has spurred interest in optimizing its synthesis to reduce environmental impact. As the demand for high-precision drug carriers grows, Diethylene Glycol (111-46-6) is poised to remain a cornerstone of next-generation therapeutics, bridging the gap between traditional chemistry and modern biomedicine.